Cas no 1160265-01-9 (6-Bromo-2-(5-methyl-2-furyl)quinoline-4-carbonyl chloride)

• Product Name: 6-Bromo-2-(5-methyl-2-furyl)quinoline-4-carbonyl chloride
• CAS No: 1160265-01-9
• MF: C₁₅H₉BrClNO₂
• MW: 350.594462156296
• MDL: MFCD03421105
• CID: 4682667
• Update Time: 2025-06-11

6-Bromo-2-(5-methyl-2-furyl)quinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-2-(5-METHYL-2-FURYL)QUINOLINE-4-CARBONYL CHLORIDE
• 6-bromo-2-(5-methylfuran-2-yl)quinoline-4-carbonyl chloride
• STL196953
• BBL014544
• R7037
• 4-quinolinecarbonyl chloride, 6-bromo-2-(5-methyl-2-furanyl)-
• 6-Bromo-2-(5-methyl-2-furyl)quinoline-4-carbonyl chloride

• MDL： MFCD03421105
• Inchi： 1S/C15H9BrClNO2/c1-8-2-5-14(20-8)13-7-11(15(17)19)10-6-9(16)3-4-12(10)18-13/h2-7H,1H3
• InChI Key： VZERTSYNEYUFST-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(=O)Cl)=CC(C1=CC=C(C)O1)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 381
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 6-Bromo-2-(5-methyl-2-furyl)quinoline-4-carbonyl chloride

Comprehensive Overview of 6-Bromo-2-(5-methyl-2-furyl)quinoline-4-carbonyl chloride (CAS No. 1160265-01-9)

6-Bromo-2-(5-methyl-2-furyl)quinoline-4-carbonyl chloride (CAS No. 1160265-01-9) is a highly specialized quinoline derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique brominated quinoline core and furan substituent, serves as a critical intermediate in the synthesis of advanced heterocyclic compounds. Its molecular structure combines a 6-bromoquinoline scaffold with a 5-methylfuran group, enhancing its reactivity and applicability in cross-coupling reactions and drug discovery.

In recent years, the demand for functionalized quinolines like 6-Bromo-2-(5-methyl-2-furyl)quinoline-4-carbonyl chloride has surged due to their role in developing targeted therapies and bioactive molecules. Researchers are particularly interested in its potential applications in anticancer agents, antimicrobial compounds, and fluorescence probes. The presence of the carbonyl chloride moiety further expands its utility in amide bond formation, a key step in peptide and polymer chemistry.

The synthesis of CAS No. 1160265-01-9 typically involves multi-step organic reactions, including halogenation, Friedel-Crafts acylation, and palladium-catalyzed cross-coupling. Its high purity and stability under controlled conditions make it a preferred choice for laboratories focusing on medicinal chemistry and material engineering. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity.

From an industrial perspective, 6-Bromo-2-(5-methyl-2-furyl)quinoline-4-carbonyl chloride aligns with the growing trend of green chemistry and sustainable synthesis. Innovations in catalytic processes and solvent-free reactions have optimized its production, reducing environmental impact. This resonates with the global push for eco-friendly chemical manufacturing, a topic frequently searched in AI-driven research databases.

Beyond pharmaceuticals, this compound’s photophysical properties have sparked interest in optoelectronic materials, such as OLEDs and sensors. Its electron-rich furan and quinoline units contribute to tunable luminescence, addressing the need for high-performance organic semiconductors. Such applications are often explored in academic publications and patent filings, reflecting its interdisciplinary relevance.

Safety and handling of CAS No. 1160265-01-9 adhere to standard laboratory protocols, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under normal conditions, its reactivity warrants cautious storage away from moisture and strong bases. These precautions are commonly highlighted in safety data sheets (SDS) and regulatory guidelines.

In summary, 6-Bromo-2-(5-methyl-2-furyl)quinoline-4-carbonyl chloride exemplifies the convergence of chemical innovation and practical utility. Its versatility in drug development, material science, and catalysis positions it as a valuable asset in modern research. As interest in tailored heterocycles grows, this compound continues to inspire breakthroughs across scientific disciplines.